Cas no 2170129-90-3 ((2,2-difluoropropyl)(methyl)amine hydrochloride)

• Product Name: (2,2-difluoropropyl)(methyl)amine hydrochloride
• CAS No: 2170129-90-3
• MF: C₄H₁₀ClF₂N
• MW: 145.57870721817
• MDL: MFCD28892018
• CID: 5686190
• PubChem ID: 146050247
• Update Time: 2025-08-05

(2,2-difluoropropyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2,2-difluoro-N-methyl-, hydrochloride (1:1)
• (2,2-difluoropropyl)(methyl)amine hydrochloride
• 2170129-90-3
• EN300-23862922
• 2,2-Difluoro-N-methylpropan-1-amine;hydrochloride

• MDL： MFCD28892018
• Inchi： 1S/C4H9F2N.ClH/c1-4(5,6)3-7-2;/h7H,3H2,1-2H3;1H
• InChI Key： DJGYTRWTLWUPDQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(CNC)F

Computed Properties

• Exact Mass: 145.0469833g/mol
• Monoisotopic Mass: 145.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2,2-difluoropropyl)(methyl)amine hydrochloride

Introduction to (2,2-difluoropropyl)(methyl)amine hydrochloride (CAS No. 2170129-90-3)

(2,2-difluoropropyl)(methyl)amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2170129-90-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amines and is characterized by its hydrochloride salt form, which enhances its solubility and stability, making it a valuable intermediate in the development of various biochemical applications.

The molecular structure of (2,2-difluoropropyl)(methyl)amine hydrochloride consists of a propyl group substituted with two fluorine atoms at the second carbon position, combined with a methylamine moiety. The presence of fluorine atoms introduces unique electronic and steric properties to the molecule, which can influence its reactivity and interaction with biological targets. This structural feature makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules often leads to increased binding affinity and selectivity towards biological receptors. This property is particularly relevant in the design of novel drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of (2,2-difluoropropyl)(methyl)amine hydrochloride is its potential as a building block for more complex pharmacophores. Researchers have been investigating its utility in synthesizing novel heterocyclic compounds that exhibit potent biological activity. For instance, studies have shown that derivatives of this compound can interact with specific enzymes and receptors involved in disease pathways, offering a new avenue for therapeutic intervention.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The use of molecular modeling techniques has allowed researchers to predict the binding interactions between (2,2-difluoropropyl)(methyl)amine hydrochloride and target proteins with high accuracy. This has accelerated the drug discovery process and has led to the identification of several promising lead compounds that are currently undergoing further optimization.

The synthesis of (2,2-difluoropropyl)(methyl)amine hydrochloride presents unique challenges due to the sensitivity of the fluorinated side chain. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. These advancements include the use of transition metal-catalyzed reactions and flow chemistry techniques, which improve efficiency and reduce byproduct formation.

In addition to its pharmaceutical applications, (2,2-difluoropropyl)(methyl)amine hydrochloride has shown potential in materials science. Fluorinated compounds are known for their excellent thermal stability and chemical resistance, making them suitable for use in high-performance materials. Researchers are exploring its incorporation into polymers and coatings that require enhanced durability and functionality.

The safety profile of (2,2-difluoropropyl)(methyl)amine hydrochloride is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity, further research is needed to fully understand its biological effects. Comprehensive toxicological assessments are being conducted to evaluate its potential risks and ensure safe handling practices.

The industrial production of (2,2-difluoropropyl)(methyl)amine hydrochloride is also an area of active development. Manufacturers are focusing on optimizing production processes to reduce costs and environmental impact. Green chemistry principles are being applied to minimize waste generation and energy consumption during synthesis.

In conclusion, (2,2-difluoropropyl)(methyl)amine hydrochloride (CAS No. 2170129-90-3) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.